Cas no 33026-77-6 (urea, 1-(benzyloxy)-3-phenyl-)

• Product Name: urea, 1-(benzyloxy)-3-phenyl-
• CAS No: 33026-77-6
• MF: C₁₄H₁₄N₂O₂
• MW: 242.273163318634
• CID: 917516
• PubChem ID: 254299
• Update Time: 2025-04-19

urea, 1-(benzyloxy)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• urea, 1-(benzyloxy)-3-phenyl-
• 1-phenyl-3-phenylmethoxyurea
• 1-phenyl-3-phenylmethoxy-urea
• N-Benzyloxy-N'-phenyl-harnstoff
• O-Benzyl-N-anilinoformyl-hydroxylamin
• O-Benzyl-N-phenylcarbamoyl-hydroxylamin
• DS-014337
• 1-benzyloxy-3-phenyl urea
• 1-(benzyloxy)-3-phenylurea
• DTXSID50291825
• AKOS002684579
• 33026-77-6
• Z135126350
• NSC78507
• NSC-78507
• 1-benzyloxy-3-phenylurea
• AGVZBCZHWKBGBO-UHFFFAOYSA-N
• 3-Phenyl-1-phenylmethoxy-urea
• N-(benzyloxy)-N'-phenylurea
• SCHEMBL7608732

• Inchi： 1S/C14H14N2O2/c17-14(15-13-9-5-2-6-10-13)16-18-11-12-7-3-1-4-8-12/h1-10H,11H2,(H2,15,16,17)
• InChI Key： AGVZBCZHWKBGBO-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)NC(NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 242.10600
• Monoisotopic Mass: 242.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 1.221
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.627
• PSA: 50.36000
• LogP: 3.40380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas